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Compound of Interest

Compound Name: Targapremir-210

Cat. No.: B611153

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential guidance on the safe and compliant disposal of

Targapremir-210.

Targapremir-210 is a potent and selective inhibitor of microRNA-210 (miR-210) used in cancer
research.[1][2][3] It has been shown to induce apoptosis in cancer cells, highlighting the need
for careful handling and disposal.[4] The presence of an azide group in its chemical structure
also necessitates specific safety precautions during its disposal.[2]

Key Chemical and Safety Data

A summary of the key identifiers and physical properties of Targapremir-210 is provided below
to inform safe handling and disposal procedures.
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Property Value Source

N-(3-Azidopropyl)-4-[3-[6-(4-

methyl-1-piperazinyl)[2,6'-bi-
Chemical Name Y .p.p L [1]

1H-benzimidazol]-2'-

yl]phenoxy]butanamide

CAS Number 1049722-30-6 [1][5]
Molecular Formula C32H36N1002 [1][5][6]
Molecular Weight 592.71 g/mol [1][6]

- Soluble to 100 mM in DMSO
Solubility . [1][3]
and 100 mM in ethanol

Purity >98% [1][5]

Storage Store at -20°C [11[2]

Experimental Protocols: Waste Deactivation and
Disposal

The following protocols are recommended for the disposal of Targapremir-210 waste. These
procedures are based on general best practices for the disposal of research-grade, potentially
hazardous chemicals and should be performed in accordance with all applicable institutional,
local, and national regulations.

Disposal of Unused Targapremir-210 Solid Waste

Unused or expired solid Targapremir-210 should be disposed of as hazardous chemical
waste.

o Step 1: Packaging: Ensure the original container is securely sealed. If the original container
is compromised, transfer the solid waste to a new, compatible, and clearly labeled container.

o Step 2: Labeling: The container must be labeled with a hazardous waste tag that includes
the full chemical name ("Targapremir-210"), CAS number, and the quantity of waste.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.rndsystems.com/products/targapremir-210_6586
https://www.rndsystems.com/products/targapremir-210_6586
https://cymitquimica.com/products/TM-T16991/targapremir-210/
https://www.rndsystems.com/products/targapremir-210_6586
https://cymitquimica.com/products/TM-T16991/targapremir-210/
https://pubchem.ncbi.nlm.nih.gov/compound/Targapremir-210
https://www.rndsystems.com/products/targapremir-210_6586
https://pubchem.ncbi.nlm.nih.gov/compound/Targapremir-210
https://www.rndsystems.com/products/targapremir-210_6586
https://www.glpbio.com/kr/targapremir-210.html
https://www.rndsystems.com/products/targapremir-210_6586
https://cymitquimica.com/products/TM-T16991/targapremir-210/
https://www.rndsystems.com/products/targapremir-210_6586
https://www.medchemexpress.com/Targapremir-210.html
https://www.benchchem.com/product/b611153?utm_src=pdf-body
https://www.benchchem.com/product/b611153?utm_src=pdf-body
https://www.benchchem.com/product/b611153?utm_src=pdf-body
https://www.benchchem.com/product/b611153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Step 3: Storage: Store the container in a designated hazardous waste accumulation area,
segregated from incompatible materials.

o Step 4: Collection: Arrange for pickup by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.[7][8][9]

Disposal of Targapremir-210 Solutions

Solutions containing Targapremir-210 (e.g., in DMSO or ethanol) must be treated as
hazardous waste.

o Step 1: Collection: Collect all liquid waste containing Targapremir-210 in a dedicated, leak-
proof, and chemically compatible container. Do not mix with other waste streams unless
compatibility has been confirmed.

o Step 2: Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical
name ("Targapremir-210"), the solvent(s) used (e.g., DMSO, ethanol), and the estimated
concentration.

o Step 3: Storage: Keep the waste container sealed when not in use and store it in a
designated satellite accumulation area within the laboratory.[9]

o Step 4: Disposal: Arrange for collection by your institution's EHS for proper disposal, likely
via incineration.[10]

Disposal of Contaminated Labware

Disposable labware (e.g., pipette tips, gloves, vials) contaminated with Targapremir-210
should be managed as hazardous waste.

o Step 1: Segregation: Collect all contaminated solid waste in a designated, clearly labeled
hazardous waste bag or container.

o Step 2: Packaging: Once the container is full, seal it securely.

o Step 3: Disposal: Dispose of the container through your institution's chemical or biomedical
waste stream as advised by your EHS department.
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Decontamination of Non-Disposable Glassware and
Equipment
e Step 1: Rinsing: Rinse the glassware or equipment thoroughly with a suitable solvent (e.g.,

ethanol) that can dissolve Targapremir-210.

o Step 2: Rinsate Collection: The first rinse must be collected and disposed of as hazardous
liquid waste.[7] For highly potent compounds, it is best practice to collect the first three
rinses.[7]

» Step 3: Washing: After the initial solvent rinse, wash the glassware with an appropriate
laboratory detergent and water.

Workflow for Targapremir-210 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Targapremir-210 and associated waste.
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Targapremir-210 Disposal Workflow
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Caption: Workflow for the safe disposal of Targapremir-210 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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